Cas no 74875-96-0 (rac-1,2-Dilinoleoyl-3-chloropropanediol)
74875-96-0 structure
Product Name:rac-1,2-Dilinoleoyl-3-chloropropanediol
CAS No:74875-96-0
MF:C39H67ClO4
MW:635.399892091751
CID:1062877
PubChem ID:129850365
Update Time:2025-04-20
rac-1,2-Dilinoleoyl-3-chloropropanediol Chemical and Physical Properties
Names and Identifiers
-
- rac-1,2-Dilinoleoyl-3-chloropropanediol
- 3-Chloro-1,2-propanediol Dilinoleate
- MCPD linoleic-linoleic diester
- 3-Chloro-1,2-propandiol-dilinoleate
- 3-Chloro-1,2-propanediol Dilinoleate Standard
- 9,12-Octadecadienoic acid (9Z,12Z)-, 1,1'-[1-(chloromethyl)-1,2-ethanediyl] ester
- 1,2-Dilinoleoyl-3-chloropropanediol
- (6Z,9Z,29Z,32Z)-20-(Chloromethyl)-19,19-dihydroxyoctatriaconta-6,9,29,32-tetraene-18,21-dione
- 74875-96-0
- 3-Chloro-1.2-propanediol Dilinoleate
-
- Inchi: 1S/C39H67ClO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11-14,17-20,37H,3-10,15-16,21-36H2,1-2H3/b13-11-,14-12-,19-17-,20-18-
- InChI Key: DRJDHVCKVJFJLH-MAZCIEHSSA-N
- SMILES: C(OC(=O)CCCCCCC/C=C\C/C=C\CCCCC)(CCl)COC(=O)CCCCCCC/C=C\C/C=C\CCCCC
Computed Properties
- Exact Mass: 634.47300
- Monoisotopic Mass: 634.4727883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 44
- Rotatable Bond Count: 32
- Complexity: 796
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.4
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- Density: 0.954±0.06 g/cm3(Predicted)
- Boiling Point: 665.4±55.0 °C(Predicted)
- Solubility: 氯仿(微溶)、乙酸乙酯(微溶)
- PSA: 52.60000
- LogP: 12.30720
rac-1,2-Dilinoleoyl-3-chloropropanediol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D460595-25mg |
rac-1,2-Dilinoleoyl-3-chloropropanediol |
74875-96-0 | 25mg |
$ 219.00 | 2023-09-07 | ||
| TRC | D460595-250mg |
rac-1,2-Dilinoleoyl-3-chloropropanediol |
74875-96-0 | 250mg |
$ 1654.00 | 2023-09-07 | ||
| Larodan | 41-3026-11-250mg |
1,2-Dilinoleoyl-3-chloropropanediol |
74875-96-0 | >99% | 250mg |
€748.00 | 2025-03-07 | |
| Larodan | 41-3026-7-25mg |
1,2-Dilinoleoyl-3-chloropropanediol |
74875-96-0 | >99% | 25mg |
€115.00 | 2025-03-07 | |
| Larodan | 41-3026-9-100mg |
1,2-Dilinoleoyl-3-chloropropanediol |
74875-96-0 | >99% | 100mg |
€345.00 | 2025-03-07 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-498798-25mg |
rac-1,2-Dilinoleoyl-3-chloropropanediol, |
74875-96-0 | 25mg |
¥2708.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-498798-25 mg |
rac-1,2-Dilinoleoyl-3-chloropropanediol, |
74875-96-0 | 25mg |
¥2,708.00 | 2023-07-11 | ||
| A2B Chem LLC | AH52575-25mg |
rac-1,2-Dilinoleoyl-3-chloropropanediol |
74875-96-0 | >99% | 25mg |
$334.00 | 2024-04-19 | |
| A2B Chem LLC | AH52575-100mg |
rac-1,2-Dilinoleoyl-3-chloropropanediol |
74875-96-0 | >99% | 100mg |
$600.00 | 2024-04-19 | |
| A2B Chem LLC | AH52575-250mg |
rac-1,2-Dilinoleoyl-3-chloropropanediol |
74875-96-0 | >99% | 250mg |
$1067.00 | 2024-04-19 |
rac-1,2-Dilinoleoyl-3-chloropropanediol Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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